Cas no 692058-52-9 ((3aR,6aS)-hexahydro-1,3dioxolo4,5-cpyrrole hydrochloride)

• Product Name: (3aR,6aS)-hexahydro-1,3dioxolo4,5-cpyrrole hydrochloride
• CAS No: 692058-52-9
• MF: C₅H₁₀ClNO₂
• MW: 151.591400623322
• CID: 3164951
• PubChem ID: 69439563
• Update Time: 2025-10-20

(3aR,6aS)-hexahydro-1,3dioxolo4,5-cpyrrole hydrochloride Chemical and Physical Properties

Names and Identifiers

• (3aR,6aS)-tetrahydro-3aH-[1,3]dioxolo[4,5-c]pyrrole hydrochloride
• (3aR,6aS)-hexahydro-1,3dioxolo4,5-cpyrrole hydrochloride
• (3aR,6aS)-4,5,6,6a-tetrahydro-3aH-[1,3]dioxolo[4,5-c]pyrrole;hydrochloride
• (3aR,6aS)-rel-tetrahydro-4H-1,3-Dioxolo[4,5-c]pyrrole hydrochloride (Relative struc)
• rel-(3aR,6aS)-Tetrahydro-4H-[1,3]dioxolo[4,5-c]pyrrole hydrochloride
• (3aR,6aS)-hexahydro-[1,3]dioxolo[4,5-c]pyrrole hydrochloride
• 692058-52-9
• VRDGPSDTYIITKT-JEVYUYNZSA-N
• SCHEMBL5433679
• (3aR,6aS)-Tetrahydro-4H-[1,3]dioxolo[4,5-c]pyrrole hydrochloride
• EN300-1717795

• Inchi： 1S/C5H9NO2.ClH/c1-4-5(2-6-1)8-3-7-4;/h4-6H,1-3H2;1H/t4-,5+;
• InChI Key： VRDGPSDTYIITKT-JEVYUYNZSA-N
• SMILES： Cl.O1CO[C@@H]2CNC[C@H]12

Computed Properties

• Exact Mass: 151.04
• Monoisotopic Mass: 151.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 86.4
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.5A^2

Additional information on (3aR,6aS)-hexahydro-1,3dioxolo4,5-cpyrrole hydrochloride

Introduction to (3aR,6aS)-hexahydro-1,3-dioxolo-4,5-cpyrrole hydrochloride (CAS No. 692058-52-9)

{(3aR,6aS)-hexahydro-1,3-dioxolo-4,5-cpyrrole hydrochloride}, identified by the Chemical Abstracts Service Number (CAS No.) 692058-52-9, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, a hydrochloride salt, belongs to the class of heterocyclic compounds, which have long been recognized for their diverse biological activities and potential therapeutic applications. The unique structural framework of this compound, characterized by its cyclic structure and specific stereochemistry, positions it as a promising candidate for further investigation in drug discovery and development.

The stereochemical configuration of (3aR,6aS)-hexahydro-1,3-dioxolo-4,5-cpyrrole hydrochloride is a critical aspect of its molecular identity. The notation (3aR,6aS) indicates the absolute configuration at the specified chiral centers, which is essential for understanding its interaction with biological targets. This precise stereochemical arrangement can influence the compound's pharmacokinetic properties, including solubility, metabolic stability, and binding affinity to biological receptors. The hydrochloride salt form enhances the compound's solubility in aqueous media, making it more suitable for formulation into pharmaceutical products.

In recent years, there has been growing interest in heterocyclic compounds due to their versatility in mimicking natural products and their ability to modulate various biological pathways. The dioxolo-cpyrrole scaffold present in (3aR,6aS)-hexahydro-1,3-dioxolo-4,5-cpyrrole hydrochloride is particularly noteworthy. This motif has been explored in several pharmacological contexts, including antimicrobial and anti-inflammatory applications. Researchers have been investigating how modifications to this core structure can enhance biological activity while minimizing side effects.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug development. The hexahydro prefix suggests a saturated ring system, which can contribute to increased lipophilicity and improved cell membrane permeability. These properties are often desirable in drug candidates as they can enhance oral bioavailability and target tissue penetration. Additionally, the presence of both oxygen and nitrogen atoms in the ring system allows for multiple interaction points with biological targets, increasing the likelihood of potent binding.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like (3aR,6aS)-hexahydro-1,3-dioxolo-4,5-cpyrrole hydrochloride for potential biological activity. Molecular docking studies have been employed to predict how this molecule might interact with specific enzymes or receptors involved in disease pathways. These virtual screening methods have accelerated the process of identifying promising candidates for further experimental validation.

The hydrochloride form of this compound not only improves solubility but also ensures stability under various storage conditions. This is particularly important for pharmaceutical applications where shelf life and consistency are critical factors. The stability profile of (3aR,6aS)-hexahydro-1,3-dioxolo-4,5-cpyrrole hydrochloride has been evaluated under different pH conditions and temperatures to ensure that it remains effective throughout its intended use period.

From a synthetic chemistry perspective,(3aR,6aS)-hexahydro-1,3-dioxolo-4,5-cpyrrole hydrochloride presents an interesting challenge due to its complex stereochemistry. The synthesis involves multiple steps that require precise control over reaction conditions to achieve the desired stereoisomer. Advances in asymmetric synthesis techniques have made it possible to produce this compound with high enantiomeric purity, which is crucial for its intended applications.

The biological activity of (3aR,6aS)-hexahydro-1,3-dioxolo-4,5-cpyrrole hydrochloride has been preliminarily explored in several in vitro assays. These studies suggest that it may exhibit properties relevant to neurological disorders, cancer, and inflammatory conditions*. While these findings are promising, additional research is needed to fully understand its mechanism of action and therapeutic potential*. *In conclusion,(3aR,6aS)-hexahydro-1,3-dioxolo-4,5-cpyrrole hydrochloride (CAS No.* 692058-*52*-*9) represents a fascinating compound with significant potential in pharmaceutical research*. Its unique structural features,* stereochemistry*, and preliminary biological activities make it a valuable subject for further investigation*. As research* continues,* this molecule may contribute* to the development* of novel therapeutic agents* that address* unmet medical needs*.